Cas no 69141-94-2 ([1,2,4]Triazolo[1,5-c]pyrimidine,2-ethyl-7-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-c]pyrimidine,2-ethyl-7-methyl-
• CAS No: 69141-94-2
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 514780
• PubChem ID: 329878
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-c]pyrimidine,2-ethyl-7-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-c]pyrimidine,2-ethyl-7-methyl-
• 2-ethyl-7-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
• 8-ethyl-4-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• 2-Aethyl-7-methyl-s-triazolo<1,5-c>pyrimidin
• NSC314905
• 69141-94-2
• NSC-314905
• AG-G-68800
• DTXSID80317365

• Inchi： 1S/C8H10N4/c1-3-7-10-8-4-6(2)9-5-12(8)11-7/h4-5H,3H2,1-2H3
• InChI Key： RDERYCSOTOHLDS-UHFFFAOYSA-N
• SMILES： N12C=NC(C)=CC1=NC(CC)=N2

Computed Properties

• Exact Mass: 162.09100
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08000
• LogP: 0.99510